N'-[(1E)-2,2-dimethylpropylidene]benzohydrazide
Overview
Description
“N’-[(1E)-2,2-dimethylpropylidene]benzohydrazide”, also known as DBH, is a synthetic organic compound that belongs to the class of hydrazine derivatives. It has a molecular weight of 204.27 .
Molecular Structure Analysis
The molecular formula of “N’-[(1E)-2,2-dimethylpropylidene]benzohydrazide” is C12H16N2O . The InChI code is 1S/C12H16N2O/c1-12(2,3)9-13-14-11(15)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,14,15)/b13-9+ .Physical And Chemical Properties Analysis
“N’-[(1E)-2,2-dimethylpropylidene]benzohydrazide” is a yellow crystalline powder. It has a melting point of 156 - 159 .Scientific Research Applications
Medicinal Chemistry Research
- Summary of the Application : “N’-[(1E)-2,2-dimethylpropylidene]benzohydrazide” and its analogs have been synthesized and studied for their potential medicinal properties . These compounds have been evaluated for their antioxidant, anti-inflammatory, and antimicrobial activity using different in vitro models .
- Methods of Application or Experimental Procedures : The compounds were synthesized and authenticated by TLC, UV–Visible, FTIR, and NMR spectroscopic techniques . The physicochemical similarity of the new analogs with standard drugs was assessed by calculating from a set of ten physicochemical properties using software programs .
- Results or Outcomes : The test compounds demonstrated good similarity values with respect to the standard drugs . The compounds 4c, 4d, and 4e have emerged as important lead compounds showing potential anti-inflammatory; and 4b, 4f, and 4c having antioxidant profile . While studying MIC against bacterial strains 4c, 4f, 4i, 4k, and 4m were most active among all the target compounds . All compounds were found to have very good antifungal activity .
Cytotoxicity Research
- Summary of the Application : “N’-[(1E)-2,2-dimethylpropylidene]benzohydrazide” and its analogs have been synthesized and studied for their potential cytotoxic properties . These compounds have been evaluated for their in-vitro cytotoxicity against human lung carcinoma cell lines (A-549) by MTT assay .
- Methods of Application or Experimental Procedures : The compounds were synthesized and authenticated by IR, 1H NMR, 13C NMR and mass spectra . The synthesized compounds (2a-2e) have been screened for their in-vitro cytotoxicity .
- Results or Outcomes : The results of the study are not specified in the snippet. For detailed results, it would be best to refer to the original research article .
Physicochemical Similarity Research
- Summary of the Application : “N’-[(1E)-2,2-dimethylpropylidene]benzohydrazide” and its analogs have been synthesized and studied for their physicochemical similarity with standard drugs . These compounds have been evaluated for their physicochemical properties using software programs .
- Methods of Application or Experimental Procedures : The compounds were synthesized and authenticated by TLC, UV–Visible, FTIR, and NMR spectroscopic techniques . The physicochemical similarity of the new analogs with standard drugs was assessed by calculating from a set of ten physicochemical properties using software programs .
- Results or Outcomes : The test compounds demonstrated good similarity values with respect to the standard drugs . The information so obtained can be related to prediction of biological activity for important targets .
Safety And Hazards
properties
IUPAC Name |
N-[(E)-2,2-dimethylpropylideneamino]benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-12(2,3)9-13-14-11(15)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,14,15)/b13-9+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMSONEKMVLMUKM-UKTHLTGXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C=NNC(=O)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)/C=N/NC(=O)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00468666 | |
Record name | N'-[(1E)-2,2-dimethylpropylidene]benzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00468666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(1E)-2,2-dimethylpropylidene]benzohydrazide | |
CAS RN |
372960-11-7 | |
Record name | N'-[(1E)-2,2-dimethylpropylidene]benzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00468666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N'-[(1E)-2,2-dimethylpropylidene]benzohydrazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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